Cas no 16672-04-1 (Thiocyanic acid,5-amino-1,3,4-thiadiazol-2-yl ester)

16672-04-1 structure
Product name:Thiocyanic acid,5-amino-1,3,4-thiadiazol-2-yl ester
CAS No:16672-04-1
MF:C3H2N4S2
MW:158.204776287079
CID:121812
Thiocyanic acid,5-amino-1,3,4-thiadiazol-2-yl ester Chemical and Physical Properties
Names and Identifiers
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- Thiocyanic acid,5-amino-1,3,4-thiadiazol-2-yl ester
- Thiocyanic acid, 5-amino-1,3,4-thiadiazol-2-yl ester
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- Inchi: 1S/C3H2N4S2/c4-1-8-3-7-6-2(5)9-3/h(H2,5,6)
- InChI Key: UCODRGBMSXTAID-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(N)S1)C#N
Computed Properties
- Exact Mass: 157.972
- Monoisotopic Mass: 157.972
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 129A^2
Thiocyanic acid,5-amino-1,3,4-thiadiazol-2-yl ester Related Literature
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Dnyaneshwar Kand,Prashant Sahebrao Mandal,Tanmoy Saha,Pinaki Talukdar RSC Adv., 2014,4, 59579-59586
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2. Transformation and species identification of CuO nanoparticles in plant cells (Nicotiana tabacum)†Xiaoyun Liu,Xiaoyu Yu,Yuyu Bu,Zefeng Xu,Zhenyu Wang,Xiaoshan Zhu,Baoshan Xing Environ. Sci.: Nano, 2019,6, 2724-2735
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Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
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Balpreet Singh Ahluwalia,Peter McCourt,Ana Oteiza,James S. Wilkinson,Thomas R. Huser,Olav Gaute Hellesø Analyst, 2015,140, 223-229
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